Cas no 26586-55-0 (1-4-(4-Methylpiperazino)phenyl-1-ethanone)
26586-55-0 structure
Product Name:1-4-(4-Methylpiperazino)phenyl-1-ethanone
CAS No:26586-55-0
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD00023297
CID:256335
Update Time:2025-04-19
1-4-(4-Methylpiperazino)phenyl-1-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(4-Methylpiperazin-1-yl)phenyl)ethanone
- 1-[4-(4-methylpiperazin-1-yl)phenyl]ethanone
- 1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
- 4-(4-Methylpiperazino)acetophenone
- 4’-(4’-METHYLPIPERAZINO)ACETOPHENONE
- Ethanone,1-[4-(4-methyl-1-piperazinyl)phenyl]-
- 1-[4-(4-methylpiperazin-1-yl)phenyl]ethan-1-one
- 1-[4-(4-methyl-piperazin-1-yl)-phenyl]-ethanone
- 4-(4-methylpiperazino)-acetophenone
- ACETOPHENONE,4'-(4-METHYL-1-PIPERAZINYL)
- EINECS 247-827-5
- p-(4-methyl-1-piperazinyl)acetophenone
- p-(4-Methylpiperazino)-acetophenone
- 1-4-(4-Methylpiperazino)phenyl-1-ethanone
-
- MDL： MFCD00023297
- Inchi： 1S/C13H18N2O/c1-11(16)12-3-5-13(6-4-12)15-9-7-14(2)8-10-15/h3-6H,7-10H2,1-2H3
- InChI Key： IRIZGAMYKHTLKS-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=CC=1)N1CCN(C)CC1
Computed Properties
- Exact Mass: 218.14200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
Experimental Properties
- Color/Form: Not available
- Density: 1.0346 (rough estimate)
- Melting Point: 96-100 °C
- Boiling Point: 358.99°C (rough estimate)
- Refractive Index: 1.6450 (estimate)
- PSA: 23.55000
- LogP: 1.64390
- Solubility: Not available
1-4-(4-Methylpiperazino)phenyl-1-ethanone Security Information
- Safety Instruction： S24/25
- Safety Term：S24/25
- HazardClass：IRRITANT
1-4-(4-Methylpiperazino)phenyl-1-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M321323-50mg |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone |
26586-55-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M321323-100mg |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone |
26586-55-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M321323-500mg |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone |
26586-55-0 | 500mg |
$ 95.00 | 2022-06-04 | ||
| Apollo Scientific | OR322361-500mg |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone |
26586-55-0 | 500mg |
£110.00 | 2023-09-02 | ||
| abcr | AB158632-1 g |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; . |
26586-55-0 | 1 g |
€187.10 | 2023-07-20 | ||
| abcr | AB158632-5 g |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; . |
26586-55-0 | 5 g |
€478.80 | 2023-07-20 | ||
| abcr | AB158632-10 g |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; . |
26586-55-0 | 10 g |
€769.30 | 2023-07-20 | ||
| abcr | AB158632-25 g |
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; . |
26586-55-0 | 25 g |
€1,638.60 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1244712-1g |
Ethanone, 1-[4-(4-methyl-1-piperazinyl)phenyl]- |
26586-55-0 | 95% | 1g |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1244712-10g |
Ethanone, 1-[4-(4-methyl-1-piperazinyl)phenyl]- |
26586-55-0 | 95% | 10g |
$1305 | 2023-05-17 |
1-4-(4-Methylpiperazino)phenyl-1-ethanone Related Literature
-
Demar R. G. Pitter,Adrienne S. Brown,James D. Baker,James N. Wilson Org. Biomol. Chem. 2015 13 9477
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